Cas no 2097922-32-0 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a sulfonamide derivative featuring a furan-substituted phenyl group and a tetrahydronaphthalene core. This compound exhibits potential as an intermediate in medicinal chemistry due to its structural complexity, which may confer selective binding properties. The presence of a hydroxyethyl linker enhances solubility, while the sulfonamide group offers opportunities for further functionalization. The tetrahydronaphthalene moiety contributes to lipophilicity, potentially improving membrane permeability. Its hybrid aromatic-aliphatic structure makes it a candidate for exploring bioactivity in drug discovery, particularly in targeting enzymes or receptors where such scaffolds are relevant. Careful synthesis ensures high purity for research applications.
N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
2097922-32-0 structure
Product name:N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:2097922-32-0
MF:C22H23NO4S
MW:397.487324953079
CID:6394657
PubChem ID:126852753

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • F6517-3917
    • 2097922-32-0
    • N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • AKOS032466043
    • 2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-(5,6,7,8-tetrahydronaphthalen-2-yl)ethane-1-sulfonamido
    • Inchi: 1S/C22H23NO4S/c24-21(17-7-9-18(10-8-17)22-6-3-13-27-22)15-23-28(25,26)20-12-11-16-4-1-2-5-19(16)14-20/h3,6-14,21,23-24H,1-2,4-5,15H2
    • InChI Key: LJFDCFHSZYBZHZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)CCCC2)(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)(=O)=O

Computed Properties

  • Exact Mass: 397.13477939g/mol
  • Monoisotopic Mass: 397.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 87.9Ų

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6517-3917-2mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
2mg
$59.0 2023-09-08
Life Chemicals
F6517-3917-5μmol
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6517-3917-20μmol
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
20μmol
$79.0 2023-09-08
Life Chemicals
F6517-3917-30mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
30mg
$119.0 2023-09-08
Life Chemicals
F6517-3917-2μmol
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6517-3917-5mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
5mg
$69.0 2023-09-08
Life Chemicals
F6517-3917-40mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
40mg
$140.0 2023-09-08
Life Chemicals
F6517-3917-75mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
75mg
$208.0 2023-09-08
Life Chemicals
F6517-3917-4mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
4mg
$66.0 2023-09-08
Life Chemicals
F6517-3917-25mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
2097922-32-0
25mg
$109.0 2023-09-08

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-Tetrahydronaphthalene-2-sulfonamide (CAS No. 2097922-32-0): An Emerging Compound in Medicinal Chemistry

N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2097922-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular structure, which includes a tetrahydronaphthalene scaffold and a furan-substituted phenyl group. The combination of these structural elements provides a foundation for exploring its biological activities and potential as a drug candidate.

The 5,6,7,8-tetrahydronaphthalene core is a well-known motif in medicinal chemistry, often associated with compounds that exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suggests that it may possess similar therapeutic potential. Additionally, the furan-substituted phenyl group adds further complexity and functionality to the molecule, potentially enhancing its interactions with biological targets.

Recent studies have focused on the synthesis and characterization of N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. Researchers have reported efficient synthetic routes that yield high purity and yield of the compound. These synthetic methods typically involve multi-step processes that include the formation of the tetrahydronaphthalene core and subsequent functionalization with the furan-substituted phenyl group. The detailed synthetic protocols have been published in several high-impact journals, providing valuable insights for chemists and researchers interested in synthesizing this compound.

In terms of biological activity, preliminary studies have shown that N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the anticancer properties of N-{2-4-(Furan-2-yl)phenyl-2-hydroxyethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have shown promising results. In vitro studies using cancer cell lines have indicated that the compound can induce apoptosis and inhibit cell proliferation. These effects are thought to be mediated through multiple mechanisms, including the modulation of signaling pathways involved in cell survival and growth.

The pharmacokinetic properties of N-{(Furan-  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -  -y)

The pharmacokinetic properties of N-{(Furan--y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-y)-phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) have also been studied to some extent. Preliminary data suggest that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent.

In addition to its therapeutic potential, N-{(Furan--phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) has also been investigated for its safety profile. Toxicological studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and support further preclinical and clinical development.

The future prospects for N-{(Furan--phenyl--hydroxyethyl}-5,6,7,8-tetrahydronaphthalene- -sulfonamide (CAS No. 0) are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthetic routes to improve scalability for large-scale production.

In conclusion,                   </article>

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.